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Compound of Interest

Tazemetostat de(methyl!
morpholine)-COOH

Cat. No.: B10854843

Compound Name:

Researchers and laboratory personnel handling Tazemetostat de(methyl morpholine)-COOH
must adhere to strict disposal protocols to ensure environmental safety and regulatory
compliance. This guide provides detailed, step-by-step procedures for the proper disposal of
this compound, based on established safety data.

Core Disposal and Safety Parameters

All quantitative and qualitative safety information has been summarized in the table below for
easy reference during laboratory operations.
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Parameter

Guideline

Source

Primary Disposal Method

Removal to a licensed
chemical destruction plant or
controlled incineration with flue

gas scrubbing.

[1]

Prohibited Disposal

Do not discharge to sewer
systems. Do not contaminate
water, foodstuffs, feed, or

seed.

[1]

Handling Precautions

Handle in a well-ventilated
place. Wear suitable protective
clothing, including gloves and
eye protection. Avoid contact
with skin and eyes. Avoid

formation of dust and aerosols.

[1]

Spill Response

Collect and arrange for
disposal. Keep the chemical in
suitable, closed containers for
disposal. Use spark-proof tools
and explosion-proof
equipment. Promptly dispose
of adhered or collected
material in accordance with
appropriate laws and

regulations.

[1]

Container Disposal

Containers can be triply rinsed
(or equivalent) and offered for
recycling or reconditioning.
Alternatively, puncture the
packaging to make it unusable
and then dispose of it in a
sanitary landfill. Combustible
packaging materials may be

disposed of by controlled

[1]
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incineration with flue gas

scrubbing.

Take off contaminated clothing
) ) ) immediately. Wash off with
First Aid: Skin Contact [1]
soap and plenty of water.

Consult a doctor.

Rinse with pure water for at
First Aid: Eye Contact least 15 minutes. Consult a [1]

doctor.

Rinse mouth with water. Do not
induce vomiting. Never give
] ) ] anything by mouth to an
First Aid: Ingestion ) [1]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Experimental Protocol: Standard Disposal
Procedure

The following protocol outlines the standard operating procedure for the disposal of
Tazemetostat de(methyl morpholine)-COOH waste.

1. Waste Segregation and Collection:

o Designate a specific, clearly labeled, and sealed container for Tazemetostat de(methyl
morpholine)-COOH waste.

¢ Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o Keep the waste container in a well-ventilated area, away from sources of ignition.[1]

2. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling the waste.
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3. Preparing for Disposal:

o Ensure the waste container is securely closed.

o Complete all necessary waste disposal forms as required by your institution and local
regulations.

¢ Arrange for collection by a licensed chemical waste disposal service.

4. Decontamination of Labware:

» For reusable labware, triple rinse with a suitable solvent (e.g., ethanol or isopropanol),
followed by a final rinse with water.

» Collect the rinsate as chemical waste and add it to the designated Tazemetostat de(methyl
morpholine)-COOH waste container.

o For disposable labware, ensure it is placed in the designated solid chemical waste container
for incineration.

Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of Tazemetostat de(methyl morpholine)-COOH and its associated materials.
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Start: Have Tazemetostat
de(methyl morpholine)-COOH waste?

'

Identify Waste Type

Container Liquid Solid

Solid Waste
(e.g., contaminated consumables)

Empty Container

Y

Liquid Waste
(e.g., unused solutions, rinsate)

Triple rinse container
with a suitable solvent

Collect in a designated,

sealed, and labeled
solid waste container

Collect rinsate as
liquid waste

Dispose of rinsed container
(Recycle, Recondition, or Landfill)

Collect in a designated,
sealed, and labeled
waste container

Arrange for disposal by a
licensed chemical destruction
plant or via controlled incineration

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Tazemetostat de(methyl morpholine)-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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de(methyl morpholine)-COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854843#tazemetostat-de-methyl-morpholine-cooh-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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